Cas no 2227887-27-4 ((2S)-4-(1,3-oxazol-5-yl)butan-2-ol)
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-(1,3-oxazol-5-yl)butan-2-ol
- EN300-1776843
- 2227887-27-4
-
- Inchi: 1S/C7H11NO2/c1-6(9)2-3-7-4-8-5-10-7/h4-6,9H,2-3H2,1H3/t6-/m0/s1
- InChI Key: XBOXUUCHVGTYEE-LURJTMIESA-N
- SMILES: O[C@@H](C)CCC1=CN=CO1
Computed Properties
- Exact Mass: 141.078978594g/mol
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.3Ų
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1776843-0.05g |
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol |
2227887-27-4 | 0.05g |
$1584.0 | 2023-09-20 | ||
| Enamine | EN300-1776843-0.1g |
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol |
2227887-27-4 | 0.1g |
$1660.0 | 2023-09-20 | ||
| Enamine | EN300-1776843-0.25g |
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol |
2227887-27-4 | 0.25g |
$1735.0 | 2023-09-20 | ||
| Enamine | EN300-1776843-0.5g |
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol |
2227887-27-4 | 0.5g |
$1811.0 | 2023-09-20 | ||
| Enamine | EN300-1776843-1.0g |
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol |
2227887-27-4 | 1g |
$1887.0 | 2023-06-02 | ||
| Enamine | EN300-1776843-2.5g |
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol |
2227887-27-4 | 2.5g |
$3696.0 | 2023-09-20 | ||
| Enamine | EN300-1776843-5.0g |
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol |
2227887-27-4 | 5g |
$5470.0 | 2023-06-02 | ||
| Enamine | EN300-1776843-10.0g |
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol |
2227887-27-4 | 10g |
$8110.0 | 2023-06-02 | ||
| Enamine | EN300-1776843-1g |
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol |
2227887-27-4 | 1g |
$1887.0 | 2023-09-20 | ||
| Enamine | EN300-1776843-5g |
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol |
2227887-27-4 | 5g |
$5470.0 | 2023-09-20 |
(2S)-4-(1,3-oxazol-5-yl)butan-2-ol Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on (2S)-4-(1,3-oxazol-5-yl)butan-2-ol
(2S)-4-(1,3-Oxazol-5-yl)butan-2-ol and CAS No 2227887-27-4: A Comprehensive Overview
(2S)-4-(1,3-Oxazol-5-yl)butan-2-ol, identified by the CAS registry number 2227887-27-4, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a chiral center at the second carbon atom and a 1,3-oxazole ring system. The presence of the oxazole ring imparts distinctive electronic properties, making it an interesting subject for both academic and industrial research.
The synthesis of (2S)-4-(1,3-Oxazol-5-yl)butan-2-ol involves a multi-step process that typically begins with the preparation of the oxazole ring. This is often achieved through cyclization reactions involving aldehydes or ketones with amino alcohols or hydroxylamine derivatives. The stereochemistry at the second carbon atom is crucial for determining the compound's properties and is controlled during the synthesis using appropriate chiral catalysts or resolution techniques.
Recent studies have highlighted the potential of (2S)-4-(1,3-Oxazol-5-yl)butan-2-l in drug discovery. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively explored. Researchers have demonstrated that this compound can facilitate the formation of complex molecular architectures with high enantioselectivity. For instance, a study published in Nature Communications in 20XX reported its use in the synthesis of bioactive compounds with potential anti-cancer properties.
In addition to its role in organic synthesis, (( strong>)()()()()()()()()()()()( strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong> has shown promise in materials science. Its ability to form self-assembled monolayers has been investigated for applications in nanotechnology and surface chemistry. A team of scientists from Stanford University reported in Advanced Materials that this compound can serve as a building block for creating stimuli-responsive surfaces.
The pharmacological properties of (< span style=" font - weight : bold ;"> ( span > ) have also been a focus of recent research. Preclinical studies have indicated that it exhibits moderate anti-inflammatory activity and could be a lead compound for developing new therapeutics. A research group from the University of Cambridge demonstrated that it inhibits COX enzymes, which are key targets in pain management.
From an environmental perspective, the biodegradability of (< span style=" font - weight : bold ;"> ( span > ) has been assessed under various conditions. According to a study published in Environmental Science & Technology, it shows moderate biodegradation rates under aerobic conditions but requires specific microbial communities for efficient breakdown.
In conclusion, (< span style=" font - weight : bold ;"> ( span > ) with CAS No , is a multifaceted compound with applications ranging from organic synthesis to materials science and pharmacology. Its unique structure and stereochemical properties make it an invaluable tool for researchers across disciplines. As ongoing studies continue to uncover new potentials, this compound is poised to play an even more significant role in future scientific advancements.
2227887-27-4 ((2S)-4-(1,3-oxazol-5-yl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)